2-((5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-(2-methylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C22H21N5O2S2/c1-14-6-4-5-7-18(14)27-19(16-8-10-17(29-3)11-9-16)12-23-22(27)30-13-20(28)24-21-26-25-15(2)31-21/h4-12H,13H2,1-3H3,(H,24,26,28)
• InChI Key: GLZRFBOMJIHOBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SCC(=O)NC3=NN=C(S3)C)C4=CC=C(C=C4)OC
• Molecular Formula: C22H21N5O2S2
• Molecular Weight: 451.6 g/mol

Description

2-((5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H21N5O2S2 and its molecular weight is 451.56. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Antagonists

Compounds with structural features similar to the given chemical name have been investigated for their potential as selective antagonists for human adenosine A3 receptors. These studies have identified that certain structural modifications, such as the incorporation of a methoxy group and N-acetyl or propionyl substitutions, can significantly increase the binding affinity and selectivity for human adenosine A3 receptors. Such findings are crucial for the development of targeted therapies for various conditions mediated by these receptors (Jung et al., 2004).

PET Tracers for Imaging

Research into the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives has highlighted the potential of these compounds as PET tracers for imaging specific enzymes, such as nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These studies demonstrate the utility of such compounds in medical imaging, which can aid in the diagnosis and treatment of diseases (Gao et al., 2016).

Anticancer and Antimicrobial Activities

Several studies have focused on the synthesis and biological evaluation of compounds with similar structures for their anticancer and antimicrobial activities. For example, imidazothiadiazole analogs have been synthesized and evaluated for their cytotoxic activities against different cancer cell lines, showing promising results as potential anticancer agents. Additionally, the antimicrobial activities of these compounds have been explored, providing insights into their potential use as novel antimicrobial agents (Abu-Melha, 2021).